Cas no 6595-52-4 (1H-Imidazole, 1-benzoyl-2,4,5-tribromo-)

• Product Name: 1H-Imidazole, 1-benzoyl-2,4,5-tribromo-
• CAS No: 6595-52-4
• MF: C₁₀H₅Br₃N₂O
• MW: 408.87149977684
• CID: 397066
• PubChem ID: 71375307
• Update Time: 2025-04-19

1H-Imidazole, 1-benzoyl-2,4,5-tribromo- Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole, 1-benzoyl-2,4,5-tribromo-
• phenyl-(2,4,5-tribromoimidazol-1-yl)methanone
• Phenyl(2,4,5-tribromo-1H-imidazol-1-yl)methanone
• 6595-52-4
• DTXSID60798052

• Inchi： 1S/C10H5Br3N2O/c11-7-8(12)15(10(13)14-7)9(16)6-4-2-1-3-5-6/h1-5H
• InChI Key： FJRPOYMCNGDYKC-UHFFFAOYSA-N
• SMILES： BrC1=C(N=C(N1C(C1C=CC=CC=1)=O)Br)Br

Computed Properties

• Exact Mass: 405.79515
• Monoisotopic Mass: 405.79520g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 34.9Ų

Experimental Properties

• PSA: 34.89